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Compound of Interest

Compound Name: meso-Hydrobenzoin

Cat. No.: B1201251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of meso-
hydrobenzoin in ethanol and other common solvents. The information is curated for

professionals in research and development who require precise data and methodologies for

handling this compound.

Core Concepts of Solubility
Meso-hydrobenzoin, a diastereomer of hydrobenzoin, is a symmetrical molecule with two

chiral centers, rendering it achiral overall. Its solubility is a critical parameter in its synthesis,

purification, and application in various chemical transformations. The compound's symmetrical

structure and the presence of two hydroxyl groups capable of hydrogen bonding significantly

influence its interaction with different solvents.

Quantitative Solubility Data
The solubility of meso-hydrobenzoin has been determined in several common solvents. The

following table summarizes the available quantitative data for easy comparison.
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Solvent Temperature Solubility

Ethanol Room Temperature 25 mg/mL[1][2][3]

Water 20°C 2.5 g/L (0.25%)[2][4]

Water 100°C 12.5 g/L (1.25%)[4]

Chloroform -
Soluble, particularly when

hot[4][5][6][7][8]

Hot Alcohol - Soluble[4][5][6][7][8]

Note: Qualitative data indicates that meso-hydrobenzoin is poorly soluble in cold solvents.[6]

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of meso-hydrobenzoin in

a given solvent, adapted from standard recrystallization procedures. This protocol is designed

to be a reliable starting point for researchers.

Objective: To determine the concentration of a saturated solution of meso-hydrobenzoin in a

specific solvent at a given temperature.

Materials:

meso-Hydrobenzoin (high purity)

Solvent of interest (e.g., 95% ethanol)

Erlenmeyer flask

Hot plate with magnetic stirring capabilities

Thermometer

Volumetric flasks

Analytical balance
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Filtration apparatus (e.g., vacuum filtration with Büchner funnel or syringe filter)

Oven for drying

Procedure:

Preparation of a Saturated Solution:

Place a known volume of the solvent into an Erlenmeyer flask equipped with a stir bar.

Gently heat the solvent to the desired temperature and maintain it using a thermostatically

controlled hot plate.

Gradually add accurately weighed portions of meso-hydrobenzoin to the heated solvent

while stirring continuously.

Continue adding the solute until a small amount of undissolved solid remains, indicating

that the solution is saturated.

Allow the solution to equilibrate at the constant temperature for at least 30 minutes to

ensure saturation is reached.

Sample Collection and Analysis:

Carefully withdraw a known volume of the supernatant (the clear liquid above the

undissolved solid) using a pre-heated pipette to avoid premature crystallization.

Transfer the collected sample to a pre-weighed volumetric flask.

Allow the solvent in the volumetric flask to evaporate completely in a fume hood or under a

gentle stream of nitrogen.

Once the solvent has evaporated, dry the flask containing the solid residue in an oven at a

temperature below the melting point of meso-hydrobenzoin (m.p. 137-139 °C) until a

constant weight is achieved.

Reweigh the flask to determine the mass of the dissolved meso-hydrobenzoin.
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Calculation of Solubility:

Calculate the solubility using the following formula: Solubility (g/L) = (Mass of dissolved

meso-hydrobenzoin (g)) / (Volume of solvent sample (L))

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the purification of meso-
hydrobenzoin by recrystallization, a process fundamentally dependent on its solubility

characteristics.
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Recrystallization Workflow

Key Principles

1. Dissolution:
Add crude meso-hydrobenzoin to

 a minimal amount of hot solvent (e.g., ethanol).

2. Hot Filtration (Optional):
If insoluble impurities are present,

 filter the hot solution.

Presence of
insoluble impurities

3. Cooling & Crystallization:
Allow the filtrate to cool slowly

 to room temperature, then in an ice bath.

No insoluble
impurities

High solubility
in hot solvent

4. Isolation:
Collect the purified crystals

 by vacuum filtration.

Low solubility
in cold solvent

5. Drying:
Dry the crystals to remove

 residual solvent.

Click to download full resolution via product page

Caption: Workflow for the purification of meso-hydrobenzoin via recrystallization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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